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Compound of Interest

Compound Name: 4-Methoxybutane-2-Thiol

Cat. No.: B15267830 Get Quote

Essential Safety and Handling Guide for 4-
Methoxybutane-2-Thiol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

4-Methoxybutane-2-Thiol (MBT), a potent aroma compound with a strong, distinctive odor.

Adherence to these procedures is essential to ensure laboratory safety and regulatory

compliance.

Hazard Identification and Classification
4-Methoxybutane-2-Thiol is classified as a hazardous substance.[1][2][3] A summary of its

key hazards is presented below.
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[2][4]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[4]

Skin Corrosion/Irritation - Irritating to skin[1][5]

Serious Eye Damage/Irritation - Irritating to eyes[5]

Specific Target Organ Toxicity -
Irritating to respiratory

system[1][5]

Physical and Chemical Properties:

Property Value

Molecular Formula C₆H₁₄OS[6]

Molecular Weight 134.24 g/mol [6]

Appearance Colorless to very faint yellow liquid[6]

Odor
Powerful black-currant, catty-mango scent with

herbal and skunky undertones[1]

Boiling Point 159.1 °C[6]

Flash Point 50 °C (122 °F)[5][6]

Solubility Soluble in organic solvents; insoluble in water[6]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 4-Methoxybutane-2-Thiol. The

following table outlines the required equipment.
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face Safety Goggles & Face Shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

required.[2] A face shield must

be worn over goggles when

there is a splash hazard.

Skin/Body
Chemical-Resistant Lab Coat

& Impervious Clothing

A flame-resistant and

impervious lab coat should be

worn.[2] Ensure complete

coverage of arms.

Hands Chemical-Resistant Gloves

Double gloving is

recommended. Use a heavier,

chemical-resistant glove (e.g.,

Butyl rubber or Viton™) as the

outer layer and a disposable

nitrile glove as the inner layer.

Nitrile gloves alone provide

limited protection and should

be changed immediately upon

contact.[7]

Respiratory
Full-Face Respirator with

Organic Vapor Cartridge

A full-face respirator with an

appropriate organic vapor (OV)

cartridge is required if

exposure limits are exceeded

or if working outside of a

certified fume hood.[2] The

cartridge should have a black

color code.[4][8]

Operational Plan: Step-by-Step Handling Protocol
3.1. Preparation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/sds/4-methoxy-2-methyl-2-butanethiol-pd180521135873.html
https://www.echemi.com/sds/4-methoxy-2-methyl-2-butanethiol-pd180521135873.html
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.echemi.com/sds/4-methoxy-2-methyl-2-butanethiol-pd180521135873.html
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www.3m.com/3M/en_US/respiratory-protection-us/support/center-for-respiratory-protection/respirator-selection/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15267830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work Area: All handling of 4-Methoxybutane-2-Thiol must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[1]

PPE Donning: Before entering the work area, don all required PPE as specified in the table

above. Inspect gloves for any signs of degradation or puncture before use.[2]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit rated for flammable liquids and sulfur-containing

compounds readily available.

3.2. Handling Procedure:

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge, which can be an ignition source.[2]

Dispensing: Use spark-proof tools for all transfers.[2] Dispense the chemical slowly and

carefully to avoid splashing.

Container Sealing: Keep the container tightly closed when not in use.[2]

Avoid Inhalation and Contact: Avoid breathing vapors and prevent contact with skin and

eyes.[2]

3.3. Post-Handling:

Decontamination: Thoroughly wash hands and any potentially exposed skin with soap and

water after handling.[2]

PPE Doffing: Remove PPE in a designated area, taking care to avoid cross-contamination.

Storage: Store 4-Methoxybutane-2-Thiol in a cool, dry, well-ventilated area, away from

heat, sparks, and open flames.[1][2]

Disposal Plan: Step-by-Step Waste Management
Protocol
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4.1. Waste Collection:

Waste Container: Collect all waste containing 4-Methoxybutane-2-Thiol in a dedicated,

properly labeled, and sealed container.

Compatibility: Do not mix this waste with incompatible materials.

4.2. In-Lab Neutralization of Small Quantities (for Odor Reduction): This procedure should only

be performed by trained personnel.

Oxidation: Small quantities of thiols can be oxidized to less odorous sulfonic acids using

sodium hypochlorite (bleach).[9]

Procedure: In a fume hood, slowly add the thiol-containing waste to an excess of a dilute,

basic solution of sodium hypochlorite with stirring. The reaction can be exothermic, so

proceed with caution.

Final Disposal: The resulting solution should be collected as hazardous waste for final

disposal by a certified waste management company.

4.3. Final Disposal:

Regulations: Dispose of all waste in accordance with local, state, and federal regulations.

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal company for pickup and disposal of the

neutralized and un-neutralized waste.
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PPE Selection for Handling 4-Methoxybutane-2-Thiol

Hazard Assessment

Personal Protective Equipment (PPE) Selection

Operational Workflow

Start: Handling 4-Methoxybutane-2-Thiol

Identify Hazards:
- Flammable Liquid

- Harmful if Swallowed
- Skin/Eye/Respiratory Irritant

Eye/Face Protection:
- Safety Goggles

- Face Shield (if splash risk)

Protect Against
Splashes & Vapors

Skin/Body Protection:
- Chemical-Resistant Lab Coat

Prevent Skin
Contact

Hand Protection:
- Double Glove:

  - Outer: Butyl Rubber/Viton
  - Inner: Nitrile

Prevent Direct
Contact

Respiratory Protection:
- Full-Face Respirator with
  Organic Vapor Cartridge

Prevent
Inhalation

Work in a
Certified Fume Hood

Follow Safe Handling
& Disposal Procedures

Click to download full resolution via product page

Caption: PPE Selection Workflow for 4-Methoxybutane-2-Thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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